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Compound of Interest

tert-Butyl 3-aminoindoline-1-
Compound Name:
carboxylate

Cat. No.: B592243

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document summarizes the available chemical and synthetic information for
tert-Butyl 3-aminoindoline-1-carboxylate. Extensive searches of scientific literature and
patent databases did not yield specific data on the intrinsic biological activity of this compound.
The information presented herein focuses on its role as a crucial synthetic intermediate in the
development of biologically active molecules.

Introduction

tert-Butyl 3-aminoindoline-1-carboxylate is a heterocyclic compound featuring an indoline
scaffold. The indoline structure, a bicyclic motif composed of a benzene ring fused to a five-
membered nitrogen-containing ring, is a privileged scaffold in medicinal chemistry, appearing in
numerous natural products and synthetic drugs. The presence of a tert-butoxycarbonyl (Boc)
protecting group on the indoline nitrogen and an amino group at the 3-position makes tert-
Butyl 3-aminoindoline-1-carboxylate a versatile and valuable building block for the synthesis
of a wide range of more complex molecules with diverse pharmacological activities. The tert-
butyl group contributes to its hydrophobic character, while the amino and carboxylate
functionalities are pivotal to its chemical reactivity.[1] It is often supplied as a hydrochloride salt
to improve its solubility in aqueous media.

Chemical and Physical Properties
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A summary of the key chemical and physical properties of tert-Butyl 3-aminoindoline-1-
carboxylate hydrochloride is presented in Table 1. This data is compiled from publicly available
chemical databases.

Property Value Source
Molecular Formula C13H19CIN202 PubChem
Molecular Weight 270.75 g/mol PubChem

tert-butyl 3-amino-2,3-
IUPAC Name dihydroindole-1- PubChem

carboxylate;hydrochloride

CAS Number 1220040-14-1 PubChem

Appearance Solid (form may vary) Chemical Suppliers

Often supplied as a
Solubility hydrochloride salt to enhance [1]

aqueous solubility.

Synthesis

The synthesis of tert-Butyl 3-aminoindoline-1-carboxylate typically involves a multi-step
process. While specific, detailed industrial protocols are proprietary, a general synthetic
approach can be outlined based on standard organic chemistry principles and information from
related syntheses. The process generally begins with a suitable indole or indoline precursor.

A potential synthetic workflow is illustrated below. This diagram represents a logical sequence
of reactions commonly employed in organic synthesis for the preparation of such compounds.
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General Synthetic Workflow

Indole or Substituted Indole

(Boc)20, Base

Boc Protection of Indole Nitrogen

e.g., Nitration followed by Reduction

Introduction of Amino Group at C3

Purification

tert-Butyl 3-aminoindoline-1-carboxylate

Click to download full resolution via product page

A generalized synthetic workflow for tert-Butyl 3-aminoindoline-1-carboxylate.

Role as a Synthetic Intermediate

The primary utility of tert-Butyl 3-aminoindoline-1-carboxylate lies in its role as a versatile
intermediate for the synthesis of more complex, biologically active molecules. The amino group
at the 3-position serves as a key handle for further functionalization, allowing for the
introduction of various substituents and the construction of diverse molecular architectures.

The general workflow for utilizing this intermediate in drug discovery is depicted below.
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Application in Drug Discovery

tert-Butyl 3-aminoindoline-1-carboxylate

-COOH, Coupling agents or R-CHO, Reducing agents

Coupling with Bioactive Moieties (e.g., Amide bond formation, Reductive amination)

:

Optional Further Synthetic Modifications Acid (e.g., TFA)

Acid (e.g., TFA)
y

Removal of Boc Group

:

Biologically Active Indoline Derivative
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Workflow illustrating the use of the title compound as a synthetic intermediate.

Derivatives synthesized from this intermediate have been investigated for a range of
therapeutic applications, taking advantage of the diverse biological activities associated with

the indoline scaffold.

Biological Context of Indoline Derivatives

While tert-Butyl 3-aminoindoline-1-carboxylate itself does not have documented biological
activity, the indoline core is a component of many biologically active compounds. The synthetic
versatility of the title compound allows for its incorporation into molecules designed to target a
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variety of biological pathways. The types of biological activities reported for more complex
molecules derived from indoline scaffolds are broad and include, but are not limited to, antiviral,
antimicrobial, and anticancer properties. It is crucial to reiterate that these activities are
properties of the final, more complex derivatives and not of the intermediate itself.

Conclusion

tert-Butyl 3-aminoindoline-1-carboxylate is a key building block in modern medicinal
chemistry. Its value is derived from its utility as a versatile synthetic intermediate, enabling the
construction of diverse libraries of indoline-containing compounds for drug discovery programs.
Although no specific biological activity has been reported for this compound in the public
domain, its role in the synthesis of potentially therapeutic agents is well-established. Future
research may focus on further exploring the synthetic applications of this compound and the
biological activities of its novel derivatives. Researchers and drug development professionals
can leverage this intermediate to efficiently access complex molecular architectures for the
discovery of new medicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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